Cas no 2229239-44-3 (methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229239-44-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6482882
• PubChem ID: 165716654
• Update Time: 2025-05-20

methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229239-44-3
• methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1776989

• Inchi： 1S/C9H12N2O3/c1-4-8(12)7-5-6(9(13)14-3)10-11(7)2/h4-5,8,12H,1H2,2-3H3
• InChI Key： RGKJNGITZLOXPR-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-44-3)

Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-44-3) is a pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique hydroxypentenyl and carboxylate ester functional groups, has been investigated for its role in modulating biological pathways and its potential as a scaffold for drug development. Recent studies have explored its synthesis, structural activity relationships (SAR), and preliminary biological evaluations, positioning it as a promising candidate for further research.

The synthesis of methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, including condensation and esterification processes, to achieve high purity and yield. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its structural integrity. Researchers have highlighted the compound's stability under physiological conditions, which is critical for its potential application in drug formulations. The presence of the hydroxypentenyl moiety is particularly noteworthy, as it may contribute to enhanced bioavailability and target binding affinity.

In vitro studies have demonstrated that methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and proliferative pathways. For instance, preliminary data suggest its interaction with cyclooxygenase-2 (COX-2) and protein kinases, which are key targets in the treatment of chronic inflammation and cancer. However, further optimization of the compound's pharmacokinetic properties, such as metabolic stability and tissue penetration, is required to advance its therapeutic potential.

Recent computational modeling studies have provided insights into the binding modes of this pyrazole derivative with biological targets. Molecular docking simulations reveal favorable interactions with active sites of target proteins, supported by hydrogen bonding and hydrophobic interactions. These findings are instrumental in guiding the design of analogs with improved efficacy and selectivity. Additionally, the compound's low cytotoxicity profile in normal cell lines underscores its potential safety for further preclinical development.

Despite these promising results, challenges remain in translating methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate into a viable therapeutic agent. Future research directions include comprehensive in vivo studies to evaluate its pharmacokinetics, pharmacodynamics, and toxicity in animal models. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound. The ongoing exploration of its derivatives and formulations may pave the way for novel treatments in areas such as oncology, immunology, and infectious diseases.

In conclusion, methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2229239-44-3) represents a compelling area of research in chemical biology. Its unique structural features and preliminary biological activities warrant further investigation to elucidate its therapeutic applications. As the scientific community continues to explore its mechanisms and optimize its properties, this compound may emerge as a key player in the development of next-generation pharmaceuticals.